2-(3-methoxyphenyl)oxazol-4(5H)-one

• Molecular Formula: C10H9NO3
• Molecular Weight: 191.18 g/mol
• IUPAC Name: 2-(3-methoxyphenyl)-1,3-oxazol-4-one
• InChI: InChI=1S/C10H9NO3/c1-13-8-4-2-3-7(5-8)10-11-9(12)6-14-10/h2-5H,6H2,1H3
• InChI Key: CSJPCHOWGAEKTI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NC(=O)CO2

Description

2-(3-methoxyphenyl)oxazol-4(5H)-one is a useful research compound. Its molecular formula is C10H9NO3 and its molecular weight is 191.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2 g (1 eq) of 3-methoxybenzamide was mixed with 3.1 ml (2.7 eq) of chloroacethylchloride and the resulting mixture was heated at 110° C. for 1 h. After cooling, the resulting solid was recrystallized in CHCl3. The resulting solid was added to a suspension of NaH (489 mg, 1.1 eq) in DME at 0° C. After 30 min, the resulting mixture was refluxed for 5 h, cooled to RT and hydrolyzed, extracted with AcOEt, washed with NaCl salt and dried. The resulting solid was recrystallized in a mixture hexane/AcOEt giving 16 as a white solid in 26% yield.